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Compound Name: o
aci

Cat. No.: B13200031

Get Quote

Executive Summary & Chemical Identity

2-[(2-Cyanophenyl)methoxy]acetic acid (CMAA) is a specialized benzyloxyacetic acid
scaffold. It serves as a critical building block in medicinal chemistry, particularly for introducing
a polar, flexible linker that modulates lipophilicity and metabolic stability in drug candidates
(e.g., PPAR agonists, CRTH2 antagonists, and auxin-like herbicides).

Structurally, CMAA features a 2-cyanobenzyl ether linkage to a glycolic acid moiety. This
distinguishes it from phenoxyacetic acids (rigid aryl ethers) and phenylacetic acids (carbon-only
linkers).

Chemical Profile
e |[UPAC Name: 2-[(2-Cyanophenyl)methoxy]acetic acid

« Common Identity: 2-Cyanobenzyl ether of glycolic acid

¢ Molecular Formula: C
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e Molecular Weight: 191.18 g/mol

» Key Functionality: Nitrile (H-bond acceptor/dipole), Ether (Linker/H-bond acceptor),
Carboxylic Acid (Solubility/Binding).

Structural Analogs & Performance Comparison

To objectively evaluate CMAA, we compare it against three standard medicinal chemistry
analogs:

» 2-Cyanophenoxyacetic Acid (CPAA): The rigid aryl-ether analog.
e 2-Cyanophenylacetic Acid (CPhAA): The carbon-linked homologue.

e 2-Chlorobenzyloxyacetic Acid (CI-BAA): A lipophilic bioisostere.

Table 1: Physicochemical & Synthetic Performance
Matrix
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Analyst Insight: CMAA offers a "Goldilocks" zone for polarity. It is more lipophilic than the

phenoxy analog (CPAA) due to the extra methylene group, but the ether oxygen keeps the LogP

lower than the chloro-analog (CI-BAA), improving water solubility while maintaining membrane

permeability.

Decision Logic: When to Use CMAA?
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The following logic flow illustrates the strategic selection process for CMAA in SAR (Structure-
Activity Relationship) campaigns.

Lead Optimization Requirement
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Figure 1: SAR Decision Tree for selecting between CMAA and its analogs based on linker
geometry and metabolic stability.

Experimental Protocols

Protocol A: Synthesis of CMAA (Williamson Ether
Synthesis)
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This protocol utilizes a convergent synthesis strategy, coupling 2-cyanobenzyl bromide with a
glycolate ester, followed by hydrolysis. This method avoids the harsh conditions required for
direct carboxylation.

Reagents:

2-Cyanobenzyl bromide (1.0 eq) [CAS: 22433-89-2]

Methyl glycolate (1.2 eq)

Sodium Hydride (60% dispersion, 1.5 eq) or Potassium Carbonate (2.0 eq)

THF (anhydrous) or DMF

Lithium Hydroxide (LiOH)
Step-by-Step Methodology:

Activation: In a flame-dried flask under N

, dissolve Methyl glycolate (1.2 eq) in anhydrous THF at 0°C.

o Deprotonation: Carefully add NaH (1.5 eq) portion-wise. Stir for 30 min until H

evolution ceases.

» Alkylation: Add 2-Cyanobenzyl bromide (1.0 eq) dropwise as a solution in THF.

e Reaction: Warm to Room Temperature (RT) and stir for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 3:1).

o Checkpoint: The product spot should appear less polar than the starting alcohol.

o Hydrolysis: Once alkylation is complete, add aqueous LiOH (2.0 eq, 1M solution) directly to
the reaction mixture. Stir at RT for 2 hours.

o Workup: Acidify to pH 3 with 1M HCI. Extract with EtOAc (3x). Wash combined organics with
Brine, dry over Na
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SO
, and concentrate.

 Purification: Recrystallize from Hexane/Ether or purify via column chromatography
(DCM:MeOH 95:5).

Protocol B: Characterization (Self-Validation)

To ensure the identity of CMAA, verify the following diagnostic NMR signals. Absence of these
signals indicates failure (e.g., hydrolysis of the nitrile or failure of ether formation).

e HNMR (400 MHz, DMSO-d

):

[e]

12.8 ppm (br s, 1H): Carboxylic Acid -COOH.

[¢]

7.8 — 7.5 ppm (m, 4H): Aromatic protons (2-Cyano pattern).

[¢]

4.75 ppm (s, 2H): Benzylic -CH

-O-. (Distinct singlet).

[e]

4.15 ppm (s, 2H): Acyl -O-CH

-COOH. (Upfield singlet).

« Validation Check: If the singlets at 4.75 and 4.15 ppm merge or split into multiplets, suspect
contamination or ring cyclization.

Mechanism of Action & Metabolic Pathway

Understanding the metabolic fate of CMAA is crucial for drug design. The benzylic ether is a
"soft spot" for CYP450 enzymes.
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Figure 2: Predicted metabolic pathway of CMAA via CYP450-mediated O-dealkylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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